Cas no 2126159-49-5 (bromomethanesulfonylcyclopropane)
bromomethanesulfonylcyclopropane Chemical and Physical Properties
Names and Identifiers
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- bromomethanesulfonylcyclopropane
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- Inchi: 1S/C4H7BrO2S/c5-3-8(6,7)4-1-2-4/h4H,1-3H2
- InChI Key: RFYIDSWMIXUTAO-UHFFFAOYSA-N
- SMILES: C1(S(CBr)(=O)=O)CC1
bromomethanesulfonylcyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM423340-100mg |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95%+ | 100mg |
$491 | 2023-03-24 | |
| Chemenu | CM423340-250mg |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95%+ | 250mg |
$690 | 2023-03-24 | |
| Chemenu | CM423340-500mg |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95%+ | 500mg |
$1073 | 2023-03-24 | |
| Chemenu | CM423340-1g |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95%+ | 1g |
$1368 | 2023-03-24 | |
| Enamine | EN300-380857-0.05g |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95% | 0.05g |
$315.0 | 2023-03-02 | |
| Enamine | EN300-380857-0.1g |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95% | 0.1g |
$470.0 | 2023-03-02 | |
| Enamine | EN300-380857-0.25g |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95% | 0.25g |
$672.0 | 2023-03-02 | |
| Enamine | EN300-380857-0.5g |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95% | 0.5g |
$1058.0 | 2023-03-02 | |
| Enamine | EN300-380857-1.0g |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-380857-2.5g |
bromomethanesulfonylcyclopropane |
2126159-49-5 | 95% | 2.5g |
$2660.0 | 2023-03-02 |
bromomethanesulfonylcyclopropane Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on bromomethanesulfonylcyclopropane
Bromomethanesulfonylcyclopropane: A Comprehensive Overview
Bromomethanesulfonylcyclopropane, identified by the CAS number 2126159-49-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms, and its sulfonyl group, which contributes to its reactivity and versatility. The presence of a bromine atom further enhances its chemical properties, making it a valuable compound in various applications.
The structure of bromomethanesulfonylcyclopropane consists of a cyclopropane ring attached to a sulfonyl group (-SO₂-) and a bromine atom. This combination gives the compound its distinctive properties, including high reactivity and potential for use in organic synthesis. Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science due to their unique electronic properties and strain-induced reactivity.
One of the most notable aspects of bromomethanesulfonylcyclopropane is its role in organic synthesis. The compound serves as an excellent precursor for the formation of various heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Researchers have demonstrated that the cyclopropane ring can undergo various transformations, such as ring-opening reactions, to yield complex molecular architectures. These findings have been supported by recent advancements in transition metal-catalyzed reactions, which have enabled more efficient synthesis pathways.
In addition to its synthetic applications, bromomethanesulfonylcyclopropane has shown promise in materials science. The compound's electronic properties make it a candidate for use in organic electronics, where it could potentially serve as a component in semiconducting materials or optoelectronic devices. Recent studies have explored the use of cyclopropane-containing compounds in organic field-effect transistors (OFETs), highlighting their potential for high-performance electronic applications.
The sulfonyl group in bromomethanesulfonylcyclopropane also plays a crucial role in its chemical behavior. Sulfonyl groups are known for their electron-withdrawing effects, which can influence the reactivity of adjacent functional groups. This property has been leveraged in recent research to develop novel catalysts for various organic transformations. For instance, the sulfonyl group has been used to enhance the catalytic activity of metal complexes, leading to more efficient reactions under mild conditions.
The bromine atom in bromomethanesulfonylcyclopropane further adds to its versatility. Bromine is a highly electronegative atom that can participate in various substitution reactions, making it an attractive target for nucleophilic aromatic substitution or other halogenation processes. Recent studies have explored the use of brominated compounds in medicinal chemistry, where they have shown potential as inhibitors of certain enzymes or receptors.
In conclusion, bromomethanesulfonylcyclopropane (CAS number 2126159-49-5) is a multifaceted compound with significant potential in organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new compounds and materials with tailored properties. As ongoing research continues to uncover new applications and mechanisms involving this compound, its importance in the chemical sciences is expected to grow further.
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